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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the endogenous production of the

steroid hormone nandrolone (19-nortestosterone) and its primary metabolites, 19-

norandrosterone (19-NA) and 19-noretiocholanolone (19-NE). This document delves into the

biochemical pathways of its synthesis, factors influencing its natural production, and the

analytical methodologies employed for its detection and quantification in biological matrices.

Introduction
Nandrolone is a naturally occurring estrane steroid and an analogue of testosterone, differing

by the absence of a methyl group at the C19 position. While it is widely known as a synthetic

anabolic-androgenic steroid, its endogenous presence in trace amounts in humans is well-

established. Understanding the nuances of endogenous nandrolone production is critical in

various fields, including endocrinology, clinical chemistry, and anti-doping science, where

distinguishing between natural and exogenous sources is paramount. The primary urinary

metabolites used as markers for nandrolone exposure are 19-norandrosterone (19-NA) and 19-

noretiocholanolone (19-NE).

Biochemical Pathways
The endogenous synthesis of nandrolone is intrinsically linked to the aromatization of

androgens to estrogens. It is considered a minor byproduct of the metabolic pathway that
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converts testosterone to estradiol, catalyzed by the enzyme aromatase (cytochrome P450

19A1).
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Endogenous Nandrolone Synthesis Pathway.

Once produced, nandrolone undergoes metabolism, primarily in the liver, to form its main

urinary metabolites, 19-norandrosterone and 19-noretiocholanolone, which are then conjugated

with glucuronic acid or sulfate for excretion.
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Metabolic Pathway of Nandrolone.
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Quantitative Data on Endogenous Production
The urinary concentrations of endogenous nandrolone metabolites are typically very low but

can fluctuate based on physiological conditions. The following tables summarize reported

concentrations in various populations.

Table 1: Urinary Concentrations of 19-Norandrosterone (19-NA) in Healthy, Non-Pregnant

Adults

Population Condition
Mean
Concentration
(ng/mL)

Range (ng/mL) Reference(s)

Male Athletes Baseline 0.048 ± 0.050
Undetectable -

0.250

Male Athletes
Post-Exhaustive

Exercise

Not significantly

changed

Levels far below

2.0

Female (Non-

users of

norethisterone

contraceptives)

Single untimed

urine
- Majority < 2.0

Female (Users of

norethisterone

contraceptives)

Single untimed

urine
- One case at 4.1

Healthy Men Baseline - Undetectable

Amateur Hockey

Players
Baseline

< 0.05 (except

one at 0.13)
< 0.05 - 0.13

Amateur Hockey

Players

Post-

Submaximal

Exercise

Undetectable -

Table 2: Urinary Concentrations of 19-Norandrosterone (19-NA) During Pregnancy
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| Trimester | Mean Concentration (ng/mL) | Range (ng/mL) | Maximum Value (ng/mL) |

Reference(s) | | :--- | :--- | :

To cite this document: BenchChem. [Endogenous Nandrolone: A Technical Guide to its
Production, Metabolism, and Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209252#endogenous-production-of-nandrolone-
and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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